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Compound of Interest

Compound Name: Methyl 2-aminonicotinate

Cat. No.: B050381

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and use
of Methyl 2-aminonicotinate, a key biochemical reagent and building block in organic
synthesis, particularly in the development of pharmaceutical compounds.

Section 1: Safety and Handling

Methyl 2-aminonicotinate is a chemical compound that requires careful handling in a
laboratory setting to minimize risks. Adherence to the following safety protocols is essential.

Hazard Identification

Methyl 2-aminonicotinate is classified with the following hazards[1]:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[1][2]

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific Target Organ Toxicity (Single Exposure, Category 3): May cause respiratory
irritation.[1][2]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of Methyl 2-aminonicotinate is
provided in the table below.

Property Value

Molecular Formula C7HsN20:2

Molecular Weight 152.15 g/mol [1][2]

Appearance White to off-white powder or crystal[1][3]
Melting Point 82-86 °C[1][3]

Boiling Point 251.3 °C at 760 mmHg[1]

Relative Density 1.238 g/cm3[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Methyl 2-
aminonicotinate to ensure personal safety.
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Protection Type

Recommended Equipment

Specifications/Standards

Eye and Face Protection

Safety glasses with side-

shields or goggles.[4]

Conforming to EN166 (EU) or
NIOSH (US) approved
standards.[4][5]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile rubber).[4]

Inspect gloves prior to use and
follow manufacturer's
specifications for breakthrough
time.[4]

Skin and Body Protection

Laboratory coat, long-sleeved
clothing. An impervious apron
may be necessary for larger
quantities.[4][5]

Wear fire/flame resistant and

impervious clothing.[5][6]

Respiratory Protection

Use a NIOSH (US) or CEN
(EV) approved respirator if
ventilation is inadequate or
dust is generated.[4][5]

A full-face respirator should be
used if exposure limits are
exceeded or irritation is

experienced.[5]

Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of Methyl 2-

aminonicotinate and ensuring a safe laboratory environment.

o Handling: Handle in a well-ventilated place, preferably a chemical fume hood.[4][5][6] Avoid

the formation of dust and aerosols.[5][6] Do not eat, drink, or smoke when using this product.
[1] Wash hands thoroughly after handling.[1][4]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][5][6]

Recommended storage temperature is 4°C, protected from light.[1] For solutions, store at

-80°C for up to 6 months or -20°C for up to 1 month, protected from light.

First Aid Measures

In the event of exposure, follow these first aid measures and seek medical attention.
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Exposure Route First Aid Procedure

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][2]
Eye Contact )

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1]

Wash off immediately with plenty of soap and
i water for at least 15 minutes.[1][2] Remove
Skin Contact _ _ _
contaminated clothing and wash it before reuse.

[1] If skin irritation persists, call a physician.[2]

Move the victim to fresh air.[1][5] If breathing is

difficult, give oxygen.[5][6] If not breathing, give

Inhalation o o )
artificial respiration.[5][6] Seek medical
attention.[1]
Do NOT induce vomiting.[1] Clean mouth with
) water and drink plenty of water afterwards.[1][2]
Ingestion

Call a physician or poison control center

immediately.[6]

Spill and Disposal Procedures

o Spill: In case of a spill, wear full personal protective equipment and ensure adequate
ventilation.[1] Avoid dust formation.[5] Sweep up and shovel into suitable, closed containers
for disposal.[2] Prevent the chemical from entering drains.[5]

» Disposal: Dispose of contents/container in accordance with local, regional, and national
regulations.[1] Waste should be considered chemical waste and disposed of in a clearly
labeled, sealed container.[4]

Section 2: Experimental Protocols

Methyl 2-aminonicotinate is a valuable building block in organic synthesis.[7] It serves as a
key intermediate in the preparation of various pharmaceutical compounds, including the PARP
inhibitor Niraparib (MK-4827).[3] Below are representative protocols for its synthesis and a
general protocol for its application as a synthetic intermediate.
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Synthesis of Methyl 2-aminonicotinate from 2-
Aminonicotinic Acid

This protocol describes the esterification of 2-aminonicotinic acid to yield Methyl 2-
aminonicotinate.

Materials:

2-Aminonicotinic acid

e Methanol (MeOH)

e Concentrated Sulfuric Acid (H2S0Oa4)

e Ice

e Sodium Carbonate (NazCOs)

o Ethyl Acetate (EtOAC)

e Saturated Brine Solution

¢ Anhydrous Magnesium Sulfate (MgSOa)

e Round-bottom flask

e Magnetic stirrer and stir bar

o Reflux condenser

e Heating mantle

o Separatory funnel

« Rotary evaporator

Procedure:

¢ In a round-bottom flask, suspend 2-aminonicotinic acid in methanol.
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e Cool the suspension in an ice bath and slowly add a catalytic amount of concentrated
sulfuric acid while stirring.

» Attach a reflux condenser and heat the mixture to reflux for several hours, monitoring the
reaction progress by thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture to room temperature.
o Carefully pour the reaction mixture into ice water.

o Neutralize the solution by the portion-wise addition of solid sodium carbonate until the pH is
> 8.

o Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).
o Combine the organic layers and wash with saturated brine solution.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to yield Methyl 2-aminonicotinate.

General Protocol for N-Arylation using Methyl 2-
aminonicotinate

Methyl 2-aminonicotinate can be used as a nucleophile in cross-coupling reactions to form C-
N bonds, a common transformation in the synthesis of pharmaceutical agents. The following is
a general protocol for a Buchwald-Hartwig amination.

Materials:

Methyl 2-aminonicotinate

Aryl halide (e.qg., aryl bromide or iodide)

Palladium catalyst (e.g., Pdz(dba)s)

Ligand (e.g., Xantphos)

Base (e.g., Cs2C03)
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Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

Schlenk flask or other reaction vessel suitable for inert atmosphere chemistry
Inert gas (Nitrogen or Argon)

Magnetic stirrer and stir bar

Heating mantle or oil bath

Procedure:

To a Schlenk flask under an inert atmosphere, add the aryl halide, Methyl 2-
aminonicotinate, base, palladium catalyst, and ligand.

Add the anhydrous, degassed solvent via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the
required time, monitoring the reaction by TLC or LC-MS.

Upon completion, cool the reaction to room temperature.

Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter
through a pad of celite to remove the catalyst.

Wash the filtrate with water and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

Purify the crude product by column chromatography on silica gel to afford the N-arylated
product.

Section 3: Visualizations

The following diagrams illustrate key workflows related to the handling and use of Methyl 2-

aminonicotinate.
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Caption: General laboratory workflow for handling Methyl 2-aminonicotinate.

© 2025 BenchChem. All rights reserved.

8/10

Tech Support


https://www.benchchem.com/product/b050381?utm_src=pdf-body-img
https://www.benchchem.com/product/b050381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Application in Synthesis

Synthesis of Methyl 2-aminonicotinate

2-Aminonicotinic Acid Q —VQ

Click to download full resolution via product page

Caption: Synthetic pathway and application of Methyl 2-aminonicotinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminonicotinate]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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